Cas no 941884-13-5 (N-butyl-N'-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide)

• Product Name: N-butyl-N'-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide
• CAS No: 941884-13-5
• MF: C₁₈H₂₂N₄O₂S
• MW: 358.457882404327
• CID: 5499410
• PubChem ID: 7676233
• Update Time: 2025-05-18

N-butyl-N'-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• 941884-13-5
• N-butyl-N'-[2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]ethanediamide
• N-butyl-N'-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• F2780-0383
• AKOS024466008
• N1-butyl-N2-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide
• N-butyl-N'-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide

• Inchi： 1S/C18H22N4O2S/c1-3-4-9-19-17(23)18(24)20-16-14-10-25-11-15(14)21-22(16)13-7-5-12(2)6-8-13/h5-8H,3-4,9-11H2,1-2H3,(H,19,23)(H,20,24)
• InChI Key： PVLLWPGTOIUXBH-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C(NCCCC)=O)=O)N(C1C=CC(C)=CC=1)N=2

Computed Properties

• Exact Mass: 358.14634713g/mol
• Monoisotopic Mass: 358.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-butyl-N'-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide

Compound CAS No. 941884-13-5: N-butyl-N'-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylethanediamide

The compound with CAS No. 941884-13-5, named N-butyl-N'-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylethanediamide, is a highly specialized organic molecule that has garnered significant attention in the fields of material science and pharmaceutical research. This compound is characterized by its unique chemical structure, which combines a thienopyrazole ring system with ethanediamide functionality. The thienopyrazole core is known for its aromatic stability and potential for electronic applications, while the ethanediamide group introduces versatility in functionalization and reactivity.

Recent studies have highlighted the potential of this compound as a precursor for advanced materials such as organic semiconductors and optoelectronic devices. The thienopyrazole moiety has been shown to exhibit favorable electronic properties, including high charge carrier mobility and photostability. These attributes make it a promising candidate for applications in flexible electronics and organic light-emitting diodes (OLEDs). Furthermore, the N-butyl and 4-methylphenyl substituents enhance solubility and thermal stability, which are critical factors for practical device fabrication.

In the pharmaceutical sector, this compound has been explored as a potential lead molecule for drug development. The ethanediamide group is known to interact with various biological targets, including enzymes and receptors. Researchers have reported that derivatives of this compound exhibit moderate inhibitory activity against certain kinases, suggesting its potential in anticancer therapy. Ongoing studies are focusing on optimizing the pharmacokinetic properties of this compound to improve its bioavailability and reduce off-target effects.

The synthesis of N-butyl-N'-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylethanediamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thienopyrazole ring through cyclization reactions and subsequent functionalization to introduce the ethanediamide group. Recent advancements in catalysis have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Initial studies suggest that it exhibits moderate biodegradation under aerobic conditions; however, further research is required to fully understand its environmental fate. Regulatory agencies are closely monitoring the use of such compounds to ensure compliance with safety standards and minimize risks to ecosystems.

In conclusion, CAS No. 941884-13-5 represents a cutting-edge molecule with diverse applications across multiple industries. Its unique chemical structure provides a platform for innovation in materials science and drug discovery. As research progresses, this compound is expected to play an increasingly important role in advancing technologies that address global challenges in energy efficiency and healthcare.